1-Ethyl-4-(3-methoxy-4-nitrophenyl)piperazine
Cat. No. B8763748
M. Wt: 265.31 g/mol
InChI Key: TZTBDDXLEXKVET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08759517B2
Procedure details
A suspension of 1-ethyl-4-(3-methoxy-4-nitro-phenyl)-piperazine (4 g, 15.1 mmol) and Raney Nickel (1 g) in MeOH (80 mL) is stirred for 10.5 h at RT, under a hydrogen atmosphere. The reaction mixture is filtered through a pad of celite and concentrated to afford the title compound as a brown oil: ESI-MS: 236.2 [MH]+; tR=0.95 min (system 1).
Name
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:3]1[CH2:8][CH2:7][N:6]([C:9]2[CH:14]=[CH:13][C:12]([N+:15]([O-])=O)=[C:11]([O:18][CH3:19])[CH:10]=2)[CH2:5][CH2:4]1)[CH3:2]>[Ni].CO>[CH2:1]([N:3]1[CH2:4][CH2:5][N:6]([C:9]2[CH:14]=[CH:13][C:12]([NH2:15])=[C:11]([O:18][CH3:19])[CH:10]=2)[CH2:7][CH2:8]1)[CH3:2]
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Inputs
Step One
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Name
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|
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Quantity
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4 g
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Type
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reactant
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Smiles
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C(C)N1CCN(CC1)C1=CC(=C(C=C1)[N+](=O)[O-])OC
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Name
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|
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Quantity
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1 g
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Type
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catalyst
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Smiles
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[Ni]
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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is stirred for 10.5 h at RT, under a hydrogen atmosphere
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture is filtered through a pad of celite
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
10.5 h |
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Name
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|
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Type
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product
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Smiles
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C(C)N1CCN(CC1)C1=CC(=C(C=C1)N)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
